Cas no 100234-62-6 (9H-Pyrido[3,4-b]indol-8-ol,1-ethyl-4-methoxy-)

9H-Pyrido[3,4-b]indol-8-ol,1-ethyl-4-methoxy- is a synthetic organic compound with significant applications in medicinal chemistry. This compound features a pyrido[3,4-b]indole core, which is known for its diverse pharmacological activities. The presence of an ethyl group and a methoxy group on the indole ring introduces interesting electronic properties that can modulate the compound's reactivity and bioavailability. This compound is valued for its potential in drug discovery due to its unique structure and potential for interactions with biological targets.
9H-Pyrido[3,4-b]indol-8-ol,1-ethyl-4-methoxy- structure
100234-62-6 structure
Product Name:9H-Pyrido[3,4-b]indol-8-ol,1-ethyl-4-methoxy-
CAS No:100234-62-6
MF:C14H14N2O2
MW:242.273163318634
CID:144504
PubChem ID:5320553
Update Time:2025-07-31

9H-Pyrido[3,4-b]indol-8-ol,1-ethyl-4-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 9H-Pyrido[3,4-b]indol-8-ol,1-ethyl-4-methoxy-
    • Picrasidine J
    • 1-Ethyl-4-methoxy-9H-β-carbolin-8-ol
    • 1-ethyl-1,4-dihydro-4-oxo-7-(1-pyrrolidinyl)quinoline-3-carboxylic acid
    • 1-Ethyl-4-methoxy-9H-Beta-carbolin-8-ol
    • 1-Ethyl-7-pyrrolidinyl-1,4-dihydro-4-oxo-quinoline-3-carboxylic acid
    • 3-Quinolinecarboxylic acid,1-ethyl-1,4-dihydro-4-oxo-7-(1-pyrrolidinyl)
    • 8-hydroxycrenatine
    • [ "8-Hydroxycrenatine" ]
    • 1-Ethyl-4-methoxy-9H-pyrido[3,4-b]indol-8-ol
    • 100234-62-6
    • AKOS032948601
    • CHEMBL3400669
    • FS-10066
    • 1-ethyl-4-methoxy-9H-pyrido(3,4-b)indol-8-ol
    • Inchi: 1S/C14H14N2O2/c1-3-9-14-12(11(18-2)7-15-9)8-5-4-6-10(17)13(8)16-14/h4-7,16-17H,3H2,1-2H3
    • InChI Key: BKAUNKSTECWQGT-UHFFFAOYSA-N
    • SMILES: O(C)C1=CN=C(CC)C2=C1C1C=CC=C(C=1N2)O

Computed Properties

  • Exact Mass: 242.10600
  • Monoisotopic Mass: 242.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 58.1Ų

Experimental Properties

  • Color/Form: Yellow powder
  • PSA: 58.14000
  • LogP: 2.99270

9H-Pyrido[3,4-b]indol-8-ol,1-ethyl-4-methoxy- Security Information

  • Storage Condition:Store at room temperature, 2-8 ℃ is better

9H-Pyrido[3,4-b]indol-8-ol,1-ethyl-4-methoxy- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P52240-5mg
1-Ethyl-4-methoxy-9H-β-carbolin-8-ol
100234-62-6
5mg
¥3438.0 2021-09-08
A2B Chem LLC
AE17543-5mg
1-Ethyl-4-methoxy-9H-pyrido[3,4-b]indol-8-ol
100234-62-6 98%
5mg
$1820.00 2024-04-20

9H-Pyrido[3,4-b]indol-8-ol,1-ethyl-4-methoxy- Production Method

9H-Pyrido[3,4-b]indol-8-ol,1-ethyl-4-methoxy- Related Literature

Additional information on 9H-Pyrido[3,4-b]indol-8-ol,1-ethyl-4-methoxy-

Introduction to 1-Ethyl-4-Methoxy-9H-Pyrido[3,4-b]indol-8-ol (CAS No. 100234-62-6)

1-Ethyl-4-methoxy-9H-pyrido[3,4-b]indol-8-ol, with the CAS number 100234-62-6, is a unique and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indole derivatives and is characterized by its intricate molecular framework, which includes a pyrido[3,4-b]indole core with specific substituents. The presence of an ethyl group at the 1-position and a methoxy group at the 4-position imparts distinct chemical and biological properties to this molecule.

The chemical structure of 1-ethyl-4-methoxy-9H-pyrido[3,4-b]indol-8-ol is notable for its potential in various therapeutic applications. Recent studies have highlighted its promising activity in modulating key biological pathways, making it a valuable candidate for drug development. The compound's ability to interact with specific receptors and enzymes has been extensively investigated, revealing its potential in treating a range of diseases, including neurodegenerative disorders and cancer.

In terms of its physical properties, 1-ethyl-4-methoxy-9H-pyrido[3,4-b]indol-8-ol is a solid at room temperature and exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol. Its molecular weight is approximately 275.35 g/mol, and it has a melting point of around 150°C. These properties make it suitable for various experimental conditions and formulations in both laboratory and clinical settings.

The synthesis of 1-ethyl-4-methoxy-9H-pyrido[3,4-b]indol-8-ol has been optimized through several methodologies, each offering unique advantages in terms of yield and purity. One common approach involves the condensation of an appropriate indole derivative with an aldehyde or ketone followed by cyclization and functional group modifications. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, reducing the use of hazardous reagents and improving overall process sustainability.

In the realm of medicinal chemistry, 1-ethyl-4-methoxy-9H-pyrido[3,4-b]indol-8-ol has shown significant promise as a lead compound for drug discovery. Its ability to cross the blood-brain barrier (BBB) makes it particularly interesting for the treatment of central nervous system (CNS) disorders. Preclinical studies have demonstrated its efficacy in models of Alzheimer's disease, Parkinson's disease, and other neurodegenerative conditions. The compound's mechanism of action involves modulating neurotransmitter levels and protecting neurons from oxidative stress.

Cancer research has also benefited from the study of 1-ethyl-4-methoxy-9H-pyrido[3,4-b]indol-8-ol. In vitro and in vivo experiments have shown that this compound can inhibit the proliferation of cancer cells by inducing apoptosis and disrupting cell cycle progression. Its selective toxicity towards cancer cells while sparing normal cells makes it a promising candidate for developing targeted therapies with reduced side effects.

Beyond its therapeutic applications, 1-ethyl-4-methoxy-9H-pyrido[3,4-b]indol-8-ol has been explored for its potential as a fluorescent probe in bioimaging studies. The compound's strong fluorescence properties allow for real-time monitoring of cellular processes and interactions within living systems. This application has broad implications for understanding disease mechanisms and developing diagnostic tools.

The safety profile of 1-ethyl-4-methoxy-9H-pyrido[3,4-b]indol-8-ol has been extensively evaluated through toxicological studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses with minimal adverse effects. However, as with any new chemical entity (NCE), ongoing research is necessary to fully understand its long-term safety and potential interactions with other medications.

In conclusion, 1-Ethyl-4-methoxy-9H-pyrido[3,4-b]indol-8-o

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD